N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C20H29FN4O/c1-16(2)20(3,15-22)23-19(26)14-25-10-6-9-24(11-12-25)13-17-7-4-5-8-18(17)21/h4-5,7-8,16H,6,9-14H2,1-3H3,(H,23,26)
• InChI Key: AMWRYMWBLJTZOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CN1CCCN(CC1)CC2=CC=CC=C2F
• Molecular Formula: C20H29FN4O
• Molecular Weight: 360.5 g/mol
• CAS No.: 1252137-25-9

Description

This compound is a complex organic molecule that contains several functional groups. It has a cyano group (-CN), a fluorophenyl group (a benzene ring with a fluorine atom), and a diazepan ring (a seven-membered ring with two nitrogen atoms). These functional groups could potentially give this compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a cyclic structure. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the cyano and fluorophenyl groups might make it relatively polar, affecting its solubility in different solvents. The diazepan ring could potentially make the molecule more rigid, affecting its conformational flexibility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. The Material Safety Data Sheet (MSDS) for the compound would provide detailed information about its potential hazards, safe handling procedures, and emergency response guidelines.

Future Directions

The future research directions for this compound would depend on its intended applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting preclinical and clinical trials.